Cas no 2171290-10-9 ((2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid)

• Product Name: (2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• CAS No: 2171290-10-9
• MF: C₃₃H₃₀N₂O₆
• MW: 550.601109027863
• CID: 6034459
• PubChem ID: 165577470
• Update Time: 2025-05-21

(2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• 2171290-10-9
• (2R,3S)-3-(benzyloxy)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
• EN300-1537862

• Inchi： 1S/C33H30N2O6/c1-21(40-19-22-11-3-2-4-12-22)30(32(37)38)35-31(36)27-17-9-10-18-29(27)34-33(39)41-20-28-25-15-7-5-13-23(25)24-14-6-8-16-26(24)28/h2-18,21,28,30H,19-20H2,1H3,(H,34,39)(H,35,36)(H,37,38)/t21-,30+/m0/s1
• InChI Key： FAPSJOMUJRBTSA-URAOTHONSA-N
• SMILES： O(C(NC1=CC=CC=C1C(N[C@@H](C(=O)O)[C@H](C)OCC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 550.21038668g/mol
• Monoisotopic Mass: 550.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 114Ų

Additional information on (2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid

Compound CAS No. 2171290-10-9: (2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid

The compound with CAS No. 2171290-10-9, named (2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and advanced materials science. This compound is characterized by its complex stereochemistry and functional groups, which make it a valuable tool in modern chemical research.

Structure and Synthesis

The molecule features a butanoic acid backbone with stereochemistry at the 2R and 3S positions. The benzyloxy group attached at the 3-position introduces steric hindrance and enhances solubility, while the fluorenylmethoxycarbonyl (Fmoc) group at the 2-position plays a critical role in protecting amino functionalities during peptide synthesis. The presence of an aminophenylformamido group further adds complexity to the molecule, enabling it to participate in various biochemical interactions.

Recent advancements in synthetic chemistry have allowed for the precise construction of this compound using multi-step strategies. Techniques such as stereoselective synthesis and protecting group chemistry have been instrumental in achieving the desired stereochemistry and functional group integrity. The use of Fmoc protection has been particularly advantageous, as it facilitates controlled deprotection under mild conditions, making this compound amenable to large-scale production.

Applications in Drug Discovery

This compound has garnered significant attention in the pharmaceutical industry due to its potential as a lead molecule in drug development. Its structure suggests possible applications as a peptide-based drug delivery system, where the Fmoc group can serve as a protective moiety during synthesis and release under physiological conditions. Additionally, the aminophenylformamido group may act as a bioisostere, offering unique binding properties to target proteins.

Recent studies have explored its role in targeted drug delivery systems, where its stereochemistry and functional groups enable selective binding to specific receptors. This has led to promising results in preclinical models, highlighting its potential as a therapeutic agent for conditions such as cancer and neurodegenerative diseases.

Materials Science Applications

Beyond pharmaceuticals, this compound has shown promise in materials science, particularly in the development of self-assembling peptides for tissue engineering applications. The combination of hydrophobic and hydrophilic groups within its structure allows for the formation of ordered nanostructures, which can serve as scaffolds for tissue regeneration.

Recent research has demonstrated its ability to form stable hydrogels under physiological conditions, making it an attractive candidate for use in regenerative medicine. The stereochemistry at the 2R and 3S positions plays a crucial role in determining the self-assembling properties of these materials.

Conclusion

The compound CAS No. 2171290-10-9 represents a cutting-edge advancement in organic chemistry, with diverse applications spanning drug discovery and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions to complex biological and material challenges.